Cas no 2171976-98-8 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid)
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid
- 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid
- EN300-1549814
- 2171976-98-8
-
- Inchi: 1S/C26H30N2O6/c1-15(24(29)27-13-17-11-12-33-23(17)25(30)31)16(2)28-26(32)34-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22-23H,11-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: YDEOJQXQJDCYCV-UHFFFAOYSA-N
- SMILES: O1CCC(CNC(C(C)C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 114Ų
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1549814-0.05g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1549814-0.1g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1549814-0.25g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1549814-0.5g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1549814-1.0g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1549814-2.5g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1549814-5.0g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1549814-10.0g |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1549814-50mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1549814-100mg |
3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}oxolane-2-carboxylic acid |
2171976-98-8 | 100mg |
$2963.0 | 2023-09-25 |
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid
Introduction to 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic Acid (CAS No. 2171976-98-8)
3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid, identified by its CAS number 2171976-98-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of amide, ester, and oxolane functionalities. The presence of these structural motifs not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and molecular biology.
The central core of this molecule is the oxolane ring, a strained three-membered heterocycle that often serves as a key pharmacophore in medicinal chemistry. The oxolane moiety imparts rigidity to the molecular structure, which can be highly beneficial in optimizing binding interactions with biological targets. Additionally, the compound features an amino group that is further functionalized with a methoxycarbonyl (Moc) protecting group, a common strategy employed in peptide and protein chemistry to enhance stability and facilitate controlled deprotection during synthetic procedures.
The N-terminal part of the molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely recognized for its utility in solid-phase peptide synthesis (SPPS). The fluorene moiety itself is known for its excellent photophysical properties, making it a valuable component in fluorescent probes and imaging agents. This combination of features makes 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid a promising candidate for further exploration in the development of novel therapeutic agents.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic pathways involved in disease progression. The amide bond within this compound provides a potential site for interaction with biological targets such as kinases, proteases, and other enzymes implicated in cancer, inflammation, and metabolic disorders. The structural flexibility offered by the oxolane ring allows for fine-tuning of the molecule's shape and electronic properties to achieve optimal binding affinity and selectivity.
One particularly intriguing aspect of this compound is its potential application in the field of bioconjugation chemistry. The presence of both an amine and an acid functionality provides multiple points for attachment to biomolecules such as peptides, proteins, and nucleic acids. This capability is highly valuable for the development of targeted drug delivery systems, where specific molecular recognition events are critical for achieving desired therapeutic outcomes.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has significantly accelerated the process of drug discovery. By leveraging computational tools such as molecular docking and virtual screening, researchers can rapidly evaluate the binding potential of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid to various biological targets. These studies have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups while maintaining high yields and purity. Key steps include the formation of the oxolane ring through intramolecular cyclization followed by protection-deprotection strategies to introduce the fluorenylmethoxycarbonyl and amide functionalities. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct critical carbon-carbon bonds within the molecule.
The pharmacological profile of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid is still under investigation, but preliminary studies suggest that it exhibits moderate activity against certain enzymatic targets. Further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development. In vitro assays have shown that it can modulate the activity of enzymes involved in signal transduction pathways, suggesting its utility in treating conditions such as chronic inflammation and neurodegenerative diseases.
The use of fluorescent probes derived from fluorene derivatives has become increasingly popular in cellular imaging studies due to their high quantum yields and excellent photostability. The incorporation of these motifs into biologically active molecules can provide real-time visualization of molecular interactions within living cells. This approach has been instrumental in understanding complex biological processes at the molecular level and holds great promise for diagnostic applications.
The versatility of this compound also extends to its potential use as a building block for more complex molecules. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying novel lead compounds with enhanced potency and reduced toxicity.
In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2171976-98-8) represents an exciting opportunity for further exploration in pharmaceutical chemistry. Its unique structural features combined with its potential biological activity make it a compelling candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.
2171976-98-8 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}oxolane-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)